TNKS1/PARP5A
  • Niraparib Tosylate
    Niraparib Tosylate
    • Cat. No.:
    • B560026
    • CAS No.:
    • 1038915-73-9
    • Molecular Formula:
    • C26H28N4O4S
    • Molecular Weight:
    • 492.6 g/mol
    Description
    See also: Niraparib (has active moiety).
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  • AZ6102
    AZ6102
    • Cat. No.:
    • B605734
    • CAS No.:
    • Molecular Formula:
    • C25H28N6O
    • Molecular Weight:
    • 428.5 g/mol
    Description
    AZ 6102 is an inhibitor of tankyrases (TNKS) 1 and 2 with IC50 values of 3 and 1 nM, respectively. It demonstrates 100-fold selectivity for TNKS1/2 over PARP1, PARP2, and PARP6 (IC50s = 2, 0.5, and >3 µM, respec...
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  • Niraparib tosylate hydrate
    Niraparib tosylate hydrate
    • Cat. No.:
    • B609583
    • CAS No.:
    • 1613220-15-7
    • Molecular Formula:
    • C26H30N4O5S
    • Molecular Weight:
    • 510.6 g/mol
    Description
    Niraparib Tosylate Monohydrate is an orally bioavailable, hydrated, tosylate salt form of niraparib, an inhibitor of poly (ADP-ribose) polymerase (PARP) types 1 and 2 (PARP-1 and -2), with antineoplastic activit...
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  • Xav-939
    Xav-939
    • Cat. No.:
    • B1684123
    • CAS No.:
    • 284028-89-3
    • Molecular Formula:
    • C14H11F3N2OS
    • Molecular Weight:
    • 312.31 g/mol
    Description
    XAV939 is a thiopyranopyrimidine in which a 7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine skeleton is substituted at C-4 by a hydroxy group and at C-2 by a para-(trifluoromethyl)phenyl group. It has a role as a tan...
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  • Mefuparib hydrochloride
    Mefuparib hydrochloride
    • Cat. No.:
    • B3028005
    • CAS No.:
    • 1449746-00-2
    • Molecular Formula:
    • C17H16ClFN2O2
    • Molecular Weight:
    • 334.8 g/mol
    Description
    Mefuparib hydrochloride is the hydrochloride salt of mefuparib. It is a potent poly(ADP-ribose) polymerase inhibitor which exhibits strong anticancer activity and also inhibits SARS-CoV-2 in cell culture. It has...
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  • OM-153
    OM-153
    • Cat. No.:
    • B10831408
    • CAS No.:
    • Molecular Formula:
    • C28H24FN7O2
    • Molecular Weight:
    • 509.5 g/mol
    Description
    OM-153 is a useful research compound. Its molecular formula is C28H24FN7O2 and its molecular weight is 509.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OM-153 suitable for many research...
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  • Tankyrase-IN-3
    Tankyrase-IN-3
    • Cat. No.:
    • B12403614
    • CAS No.:
    • Molecular Formula:
    • C21H21N5O4
    • Molecular Weight:
    • 407.4 g/mol
    Description
    Tankyrase-IN-3 is a useful research compound. Its molecular formula is C21H21N5O4 and its molecular weight is 407.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tankyrase-IN-3 suitable fo...
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  • Nesuparib
    Nesuparib
    • Cat. No.:
    • B12426254
    • CAS No.:
    • 2055357-64-5
    • Molecular Formula:
    • C23H24N6O
    • Molecular Weight:
    • 400.5 g/mol
    Description
    Nesuparib is an orally bioavailable second-generation inhibitor of the nuclear enzymes poly(ADP-ribose) polymerase (PARP) type 1 (PARP1) and 2 (PARP2) and tankyrase (TNK;  TNKS;  TANK) 1 and 2, with po...
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  • AZ6102
    AZ6102
    • Cat. No.:
    • B15587340
    • CAS No.:
    • Molecular Formula:
    • C25H28N6O
    • Molecular Weight:
    • 428.5 g/mol
    Description
    AZ6102 is a useful research compound. Its molecular formula is C25H28N6O and its molecular weight is 428.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZ6102 suitable for many research a...
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  • RK-287107
    RK-287107
    • Cat. No.:
    • B15588127
    • CAS No.:
    • Molecular Formula:
    • C22H26F2N4O2
    • Molecular Weight:
    • 416.5 g/mol
    Description
    RK-287107 is a useful research compound. Its molecular formula is C22H26F2N4O2 and its molecular weight is 416.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RK-287107 suitable for many r...
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